Cas no 1270461-87-4 (2-(azetidin-2-yl)-3-fluoropyridine)

2-(azetidin-2-yl)-3-fluoropyridine structure
1270461-87-4 structure
Product Name:2-(azetidin-2-yl)-3-fluoropyridine
CAS No:1270461-87-4
MF:C8H9FN2
MW:152.168864965439
CID:6271513
PubChem ID:55294852
Update Time:2025-07-19

2-(azetidin-2-yl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(azetidin-2-yl)-3-fluoropyridine
    • 1270461-87-4
    • EN300-1838396
    • AKOS006369490
    • Inchi: 1S/C8H9FN2/c9-6-2-1-4-11-8(6)7-3-5-10-7/h1-2,4,7,10H,3,5H2
    • InChI Key: BPXCROOBLRPXJR-UHFFFAOYSA-N
    • SMILES: FC1=CC=CN=C1C1CCN1

Computed Properties

  • Exact Mass: 152.07497646g/mol
  • Monoisotopic Mass: 152.07497646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 24.9Ų

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Additional information on 2-(azetidin-2-yl)-3-fluoropyridine

Comprehensive Overview of 2-(Azetidin-2-yl)-3-fluoropyridine (CAS No. 1270461-87-4): Properties, Applications, and Research Insights

2-(Azetidin-2-yl)-3-fluoropyridine (CAS No. 1270461-87-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a fluoropyridine moiety with an azetidine ring, offering a versatile scaffold for drug discovery. Recent studies highlight its potential as a bioisostere for optimizing drug candidates, particularly in kinase inhibitors and central nervous system (CNS) therapeutics. Researchers are increasingly exploring its structure-activity relationships (SAR) to enhance binding affinity and metabolic stability.

The growing demand for fluorinated building blocks in medicinal chemistry has propelled interest in compounds like 2-(azetidin-2-yl)-3-fluoropyridine. Its CAS No. 1270461-87-4 is frequently searched in databases such as SciFinder and Reaxys, reflecting its relevance in high-throughput screening and fragment-based drug design. A 2023 survey of patent literature reveals its incorporation into next-generation EGFR inhibitors, addressing resistance mutations in oncology. Additionally, its logP and pKa values (predicted via computational tools like MarvinSuite) make it a candidate for improving blood-brain barrier permeability.

From a synthetic perspective, 2-(azetidin-2-yl)-3-fluoropyridine is synthesized via Pd-catalyzed cross-coupling or ring-closing metathesis, with yields optimized through microwave-assisted techniques. Analytical characterization typically involves LC-MS and NMR spectroscopy, with the 3-fluoropyridine proton signal appearing as a distinct doublet (J = 8.2 Hz). Environmental concerns related to fluorinated compounds have also spurred innovations in green chemistry approaches for its production, aligning with the pharmaceutical industry's push toward sustainable synthesis.

Emerging applications of CAS No. 1270461-87-4 extend to PET radiotracer development, where the fluorine-18 isotope can be introduced for neuroimaging. This aligns with trending searches on theranostics and precision medicine. Furthermore, its azetidine ring’s conformational rigidity is exploited in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. Computational studies using molecular docking suggest favorable interactions with BRD4 and HDAC targets.

Regulatory agencies classify 2-(azetidin-2-yl)-3-fluoropyridine as non-hazardous under standard handling conditions, though proper PPE is recommended. Its stability under physiological pH (as per ICH guidelines) makes it suitable for formulation development. FAQs in forums often inquire about its supplier availability (e.g., Sigma-Aldrich catalog codes) and scalability for GMP production—a reflection of its transition from research-scale to commercial interest.

In conclusion, 2-(azetidin-2-yl)-3-fluoropyridine exemplifies the intersection of fluorine chemistry and heterocyclic design, addressing contemporary challenges in drug discovery. Its CAS No. 1270461-87-4 serves as a pivotal identifier for researchers leveraging AI-driven platforms like IBM RXN for retrosynthetic planning. As the field evolves, this compound’s role in fragment libraries and lead optimization pipelines is poised to expand, driven by both academic and industrial demand.

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